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An In-depth Technical Guide to the Swelling Properties of Dry Sephadex G-50 Medium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the swelling properties of dry

Sephadex G-50 medium, a cross-linked dextran gel filtration matrix. Understanding these

properties is critical for the successful design and execution of separation protocols, including

desalting, buffer exchange, and the purification of biomolecules. This document details the

quantitative aspects of swelling, provides standardized experimental protocols, and illustrates

key workflows.

Core Swelling Characteristics
Sephadex G-50 is a beaded gel prepared by cross-linking dextran with epichlorohydrin.[1][2][3]

[4][5] The degree of cross-linking determines its swelling behavior and molecular fractionation

range.[1][2][3] The "G" in its name stands for gel, while the "50" indicates a water regain of

approximately 5.0 grams of water per gram of dry gel.[1]
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Quantitative Swelling Parameters
The swelling of dry Sephadex G-50 powder in an aqueous buffer results in a packed bed of gel

beads. The key quantitative parameters that define this process are summarized below.

Parameter Value
Particle Size
Grades

Notes

Bed Volume 9–11 mL/g Fine, Medium

The final volume

occupied by the

swollen gel per gram

of dry powder.[1][4][6]

[7][8][9][10][11]

Water Regain ~5.0 g/g All grades

The amount of water

absorbed by one gram

of dry gel during

swelling.[1]

Swelling Time (Room

Temp., ~20°C)
3 - 72 hours All grades

Shorter times are

often cited for

complete hydration,

but longer periods

may ensure full

equilibration.[4][6][9]

[10]

Swelling Time

(Heated, 90°C)
1 - 5 hours All grades

Heating significantly

accelerates the

swelling process.[4][6]

[9][10]

Physical and Chemical Properties
The operational stability of Sephadex G-50 is crucial for its application in various biochemical

protocols.
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Property Specification Notes

Particle Size (Dry)

Fine: 20–80 µmMedium: 50–

150 µmSuperfine: Smallest

bead size

The choice of particle size

affects the efficiency and flow

rate of the separation.[1][3][4]

[6][7][11]

Fractionation Range (Globular

Proteins)
1,500–30,000 Da

Molecules larger than 30,000

Da are excluded from the

beads and elute in the void

volume.[2][4][6][7]

Fractionation Range

(Dextrans)
500–10,000 Da

Provides a reference for the

separation of polysaccharides.

[4][6][7]

DNA Exclusion Limit ~20 base pairs

DNA fragments larger than this

will be excluded from the resin.

[6][9][10][11]

Recommended pH Range 2–10

The gel is stable within this pH

range for efficient and

reproducible separations.[1][2]

[4][9][10]

Chemical Stability

Stable in water, salt solutions,

organic solvents, and

denaturing agents (e.g., 8 M

urea, 6 M guanidine

hydrochloride, 1% SDS).[1][2]

This allows for a wide range of

applications and cleaning

protocols.

Experimental Protocols
Accurate and reproducible results depend on the correct preparation and handling of the

Sephadex G-50 medium.

Protocol for Swelling Dry Sephadex G-50
This protocol outlines the steps for hydrating dry Sephadex G-50 powder to prepare a slurry for

column packing.
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Materials:

Dry Sephadex G-50 powder

Appropriate buffer (filtered through a 0.22 µm filter)

Beaker or flask

Glass rod or overhead stirrer (magnetic stirrers should be avoided as they can fracture the

beads)[6][12]

Water bath (optional, for accelerated swelling)

Procedure:

Calculate the required amount of dry powder: Based on the desired bed volume, use the

manufacturer's specification (typically 9–11 mL/g) to calculate the mass of dry Sephadex G-

50 needed.[4][6][11]

Add buffer: In a beaker, add the calculated amount of dry powder to an excess of the desired

buffer. A common practice is to use a volume of buffer that is at least equal to the final

desired slurry volume plus an additional 30%.[4][6][11]

Stir gently: Disperse the powder by stirring gently with a glass rod. Avoid vigorous stirring to

prevent mechanical damage to the beads.[6]

Allow to swell: Cover the beaker and let the gel swell. This can be done at room temperature

(for 3-72 hours) or in a boiling water bath (for 1-5 hours) to accelerate the process.[4][6][9]

[10][13]

Remove fines: After swelling is complete, allow the gel to settle and carefully decant the

supernatant, which may contain fine particles.[6][11]

Prepare the slurry: Add fresh buffer to the swollen gel to create a slurry with a concentration

of approximately 75% settled gel.[4][6][11][14]

Degas the slurry: It is recommended to degas the slurry under vacuum to prevent air bubbles

from being trapped in the packed column.[4][14]
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Preparation

Swelling

Final Slurry Preparation

1. Weigh Dry Sephadex G-50

2. Add Excess Buffer

Calculate based on
 desired bed volume

3. Gentle Stirring

4a. Swell at Room Temperature
(3-72 hours)

Option 1

4b. Swell in Boiling Water Bath
(1-5 hours)

Option 2 (Accelerated)

5. Decant Supernatant (Remove Fines)

6. Resuspend to ~75% Slurry

7. Degas Slurry

Click to download full resolution via product page

Fig. 1: Workflow for the preparation of Sephadex G-50 slurry from dry powder.
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Protocol for Measuring Bed Volume
This protocol provides a method for determining the bed volume of a given mass of dry

Sephadex G-50.

Materials:

1 g of dry Sephadex G-50 powder

Distilled water or a specified buffer

100 mL graduated cylinder

Glass rod

Procedure:

Add 1 gram of dry Sephadex G-50 powder to a 100 mL graduated cylinder.

Add approximately 50 mL of distilled water or buffer.

Stir the mixture gently with a glass rod to ensure all the powder is wetted.

Allow the gel to swell completely according to the recommended time and temperature.

Once swelling is complete, allow the gel to settle undisturbed until a stable bed is formed.

Read the volume of the settled gel directly from the graduated cylinder. This value represents

the bed volume in mL/g.
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Start

1. Weigh 1g of Dry Sephadex G-50

2. Add to 100 mL Graduated Cylinder

3. Add ~50 mL of Solvent (e.g., Water)

4. Stir Gently to Wet Powder

5. Allow to Swell Completely

6. Let Gel Settle to a Stable Bed

7. Read Volume of Settled Gel

End: Bed Volume (mL/g)

Click to download full resolution via product page

Fig. 2: Experimental workflow for determining the bed volume of Sephadex G-50.
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Factors Influencing Swelling and Chromatographic
Performance
The swelling of Sephadex G-50 and its performance in chromatography can be influenced by

several factors.

Ionic Strength: It is recommended to use buffers with an ionic strength of at least 0.02 M to

prevent potential ionic interactions between charged sample molecules and the gel matrix.[6]

[11] At very low ionic strengths, a small number of charged groups on the matrix may cause

retardation of basic proteins.[2]

pH: The gel is chemically stable in the pH range of 2 to 10, making it suitable for a wide

variety of biological samples.[1][2][4][9][10]

Temperature: Swelling is faster at higher temperatures.[4][6][9][10][13] For chromatographic

runs, it is important that the column and the eluent are at the same temperature to avoid the

formation of air bubbles in the packed bed.[2]

Solvent Composition: While Sephadex G-50 is primarily used with aqueous buffers, it

exhibits stability in the presence of various organic solvents and denaturing agents, which

can be useful for specific applications such as protein refolding or purification under

denaturing conditions.[1][2]
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Key Considerations

Sephadex G-50
Swelling Properties

Ionic Strength

affects
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Higher temp = faster swelling
Maintain constant temp during runs
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and organic solvents

Click to download full resolution via product page

Fig. 3: Factors influencing the swelling and performance of Sephadex G-50.

Storage and Handling
Proper storage is essential to maintain the performance of Sephadex G-50.

Dry Powder: Store the dry powder at room temperature in a tightly sealed container.

Swollen Gel: The swollen resin can be stored at 2–8°C for up to one month.[6][9] For longer-

term storage, a bacteriostatic agent such as 20% ethanol should be added to the buffer.[6][9]

Conclusion
The swelling properties of dry Sephadex G-50 medium are well-defined and reproducible when

appropriate protocols are followed. By understanding the quantitative parameters of swelling

and the factors that influence it, researchers can effectively prepare and use this versatile

medium for a wide range of size exclusion chromatography applications. Adherence to the

detailed experimental protocols outlined in this guide will contribute to the consistency and

success of separations in research, development, and production environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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